Cas no 59311-29-4 (2(3H)-Furanone, 4-[2-(1,3-benzodioxol-5-yl)-1,3-dithian-2-yl]dihydro-)

2(3H)-Furanone, 4-[2-(1,3-benzodioxol-5-yl)-1,3-dithian-2-yl]dihydro-, is a specialized heterocyclic compound featuring a furanone core integrated with a benzodioxole and dithiane moiety. This structure imparts unique reactivity and potential utility in synthetic organic chemistry, particularly in the development of pharmacologically active intermediates or agrochemical precursors. The presence of the 1,3-dithiane group enhances stability and offers versatile functionalization opportunities, while the benzodioxole fragment may contribute to bioactivity. Its dihydrofuranone scaffold is of interest for cyclization and ring-opening reactions, making it valuable for constructing complex molecular architectures. Suitable for controlled synthetic applications, this compound requires careful handling under inert conditions due to its sensitive functional groups.
2(3H)-Furanone, 4-[2-(1,3-benzodioxol-5-yl)-1,3-dithian-2-yl]dihydro- structure
59311-29-4 structure
Product Name:2(3H)-Furanone, 4-[2-(1,3-benzodioxol-5-yl)-1,3-dithian-2-yl]dihydro-
CAS No:59311-29-4
MF:C15H16O4S2
MW:324.415142059326
MDL:MFCD32196082
CID:339139
PubChem ID:323455
Update Time:2025-06-23

2(3H)-Furanone, 4-[2-(1,3-benzodioxol-5-yl)-1,3-dithian-2-yl]dihydro- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Furanone, 4-[2-(1,3-benzodioxol-5-yl)-1,3-dithian-2-yl]dihydro-
    • NSC283808
    • 67838-86-2
    • 4-(2-(benzo[d][1,3]dioxol-5-yl)-1,3-dithian-2-yl)dihydrofuran-2(3H)-one
    • WS-01011
    • 59311-29-4
    • 4-[2-(1,3-benzodioxol-5-yl)-1,3-dithian-2-yl]oxolan-2-one
    • MFCD32196082
    • NSC 283808
    • 4-[2-(1,3-benzodioxol-5-yl)-1,3-dithian-2-yl]tetrahydrofuran-2-one
    • 4-[2-(2H-1,3-BENZODIOXOL-5-YL)-1,3-DITHIAN-2-YL]OXOLAN-2-ONE
    • 4-(2-(1,3-Benzodioxol-5-yl)-1,3-dithian-2-yl)dihydro-2(3H)-furanone
    • D95519
    • NSC-283808
    • DS-014448
    • MDL: MFCD32196082
    • Inchi: 1S/C15H16O4S2/c16-14-7-11(8-17-14)15(20-4-1-5-21-15)10-2-3-12-13(6-10)19-9-18-12/h2-3,6,11H,1,4-5,7-9H2
    • InChI Key: OWUSQWFRFADSFN-UHFFFAOYSA-N
    • SMILES: S1CCCSC1(C1=CC=C2C(=C1)OCO2)C1COC(C1)=O

Computed Properties

  • Exact Mass: 324.04908
  • Monoisotopic Mass: 324.04900133g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 95.4Ų

Experimental Properties

  • PSA: 44.76

2(3H)-Furanone, 4-[2-(1,3-benzodioxol-5-yl)-1,3-dithian-2-yl]dihydro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D963869-100mg
2(3H)-Furanone, 4-[2-(1,3-benzodioxol-5-yl)-1,3-dithian-2-yl]dihydro-
59311-29-4 95%
100mg
$500 2023-09-04
eNovation Chemicals LLC
D963869-250mg
2(3H)-Furanone, 4-[2-(1,3-benzodioxol-5-yl)-1,3-dithian-2-yl]dihydro-
59311-29-4 95%
250mg
$920 2023-09-04
eNovation Chemicals LLC
D963869-1g
2(3H)-Furanone, 4-[2-(1,3-benzodioxol-5-yl)-1,3-dithian-2-yl]dihydro-
59311-29-4 95%
1g
$1840 2023-09-04
Aaron
AR01HMPH-100mg
2(3H)-Furanone, 4-[2-(1,3-benzodioxol-5-yl)-1,3-dithian-2-yl]dihydro-
59311-29-4 96%
100mg
$448.00 2023-12-14
Aaron
AR01HMPH-250mg
2(3H)-Furanone, 4-[2-(1,3-benzodioxol-5-yl)-1,3-dithian-2-yl]dihydro-
59311-29-4 96%
250mg
$840.00 2023-12-14
Aaron
AR01HMPH-500mg
2(3H)-Furanone, 4-[2-(1,3-benzodioxol-5-yl)-1,3-dithian-2-yl]dihydro-
59311-29-4 96%
500mg
$1197.00 2023-12-14
Aaron
AR01HMPH-1g
2(3H)-Furanone, 4-[2-(1,3-benzodioxol-5-yl)-1,3-dithian-2-yl]dihydro-
59311-29-4 96%
1g
$1674.00 2023-12-14
1PlusChem
1P01HMH5-100mg
2(3H)-Furanone, 4-[2-(1,3-benzodioxol-5-yl)-1,3-dithian-2-yl]dihydro-
59311-29-4 96%
100mg
$406.00 2023-12-16
1PlusChem
1P01HMH5-250mg
2(3H)-Furanone, 4-[2-(1,3-benzodioxol-5-yl)-1,3-dithian-2-yl]dihydro-
59311-29-4 96%
250mg
$772.00 2023-12-16
1PlusChem
1P01HMH5-1g
2(3H)-Furanone, 4-[2-(1,3-benzodioxol-5-yl)-1,3-dithian-2-yl]dihydro-
59311-29-4 96%
1g
$1522.00 2023-12-16

Additional information on 2(3H)-Furanone, 4-[2-(1,3-benzodioxol-5-yl)-1,3-dithian-2-yl]dihydro-

Compound CAS No. 59311-29-4: 2(3H)-Furanone, 4-[2-(1,3-benzodioxol-5-yl)-1,3-dithian-2-yl]dihydro-

Compound CAS No. 59311-29-4, also known as 2(3H)-Furanone, 4-[2-(1,3-benzodioxol-5-yl)-1,3-dithian-2-yl]dihydro, is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of functional groups and structural motifs, making it a promising candidate for various applications in drug discovery and material science.

The molecular structure of CAS No. 59311-29-4 features a furanone ring, which is a five-membered lactone with one oxygen atom. This ring system is further substituted with a dithiane group at the 4-position. The dithiane moiety itself is attached to a benzodioxole ring, creating a highly conjugated and aromatic system. This intricate arrangement of functional groups contributes to the compound's stability and reactivity, making it an interesting subject for both theoretical and experimental studies.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of CAS No. 59311-29-4. One such approach involves the use of transition metal-catalyzed coupling reactions, which allow for precise control over the regiochemistry and stereochemistry of the product. These methods have significantly improved the yield and purity of the compound, facilitating its application in downstream processes.

The pharmacological properties of CAS No. 59311-29-4 have been extensively studied in recent years. Preclinical studies have demonstrated that this compound exhibits potent antioxidant activity, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, it has shown promising results in modulating key cellular pathways involved in inflammation and apoptosis, further highlighting its potential as a therapeutic agent.

In terms of material science applications, CAS No. 59311-29-4 has been investigated for its role as a precursor in the synthesis of advanced materials such as polymers and nanoparticles. Its ability to form stable covalent bonds with other functional groups makes it an ideal building block for constructing materials with tailored properties.

Recent research has also focused on understanding the environmental impact of CAS No. 59311-29-4. Studies have shown that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. This finding is particularly important for industries seeking sustainable alternatives to traditional chemical compounds.

In conclusion, CAS No. 59311-29-4 (2(3H)-Furanone, 4-[2-(1,3-benzodioxol-5-yl)-1,3-dithian-2-yl]dihydro) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, coupled with its favorable chemical and biological properties, positions it as a valuable asset in both academic research and industrial development.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.